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Compound of Interest

Compound Name: 3,4,5-Trimethylbenzoic acid

Cat. No.: B091002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trimethylbenzoic acid (CAS No. 1076-88-6) is a substituted aromatic carboxylic acid

that serves as a versatile chemical intermediate.[1][2] Its structure, featuring a benzoic acid

core with three methyl groups at the 3, 4, and 5 positions, provides unique steric and electronic

properties that make it a valuable building block in the synthesis of a range of chemical entities,

including pharmaceuticals, agrochemicals, dyes, and specialty polymers.[2] The steric

hindrance provided by the trimethyl substitution can influence reaction selectivity and efficiency,

while the aromatic ring allows for various functionalization reactions.[2] This technical guide

provides a comprehensive overview of the properties, synthesis, and potential applications of

3,4,5-trimethylbenzoic acid as a chemical intermediate.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3,4,5-trimethylbenzoic acid is

presented in Table 1. These properties are essential for designing and executing chemical

reactions and for the purification of products.

Table 1: Chemical and Physical Properties of 3,4,5-Trimethylbenzoic Acid
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Property Value Source(s)

CAS Number 1076-88-6 [3]

Molecular Formula C₁₀H₁₂O₂ [3]

Molecular Weight 164.20 g/mol [3]

IUPAC Name 3,4,5-trimethylbenzoic acid [3]

Melting Point 105.65 °C (estimate) [4]

Boiling Point
313 °C at 760 mmHg; 288.61

°C (estimate)
[1][4]

Density 1.088 g/cm³; 1.0670 (estimate) [1][4]

Solubility

Information not readily

available. Expected to have

low solubility in water and

higher solubility in organic

solvents.

pKa Data not readily available.

InChI Key
OWBVULKHVZHYPN-

UHFFFAOYSA-N
[3]

Synthesis of 3,4,5-Trimethylbenzoic Acid
Detailed experimental protocols for the synthesis of 3,4,5-trimethylbenzoic acid are not widely

available in the reviewed literature. However, a plausible and common method for the synthesis

of benzoic acid derivatives is through the oxidation of the corresponding benzaldehyde. A

general procedure for such a transformation is provided below.

Proposed Synthetic Route: Oxidation of 3,4,5-
Trimethylbenzaldehyde
A likely synthetic pathway to 3,4,5-trimethylbenzoic acid is the oxidation of 3,4,5-

trimethylbenzaldehyde. This reaction can be carried out using various oxidizing agents.
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Proposed Synthesis of 3,4,5-Trimethylbenzoic Acid

3,4,5-Trimethylbenzaldehyde

3,4,5-Trimethylbenzoic Acid

Oxidation

Oxidizing Agent
(e.g., KMnO4, H2O2)

Click to download full resolution via product page

A plausible synthetic route to 3,4,5-trimethylbenzoic acid.

General Experimental Protocol: Oxidation of an
Aldehyde to a Carboxylic Acid
This protocol is a general method and would require optimization for the specific synthesis of

3,4,5-trimethylbenzoic acid.[5]

Materials:

Aldehyde (e.g., 3,4,5-trimethylbenzaldehyde) (1.0 mmol)

Potassium carbonate (K₂CO₃) (4.0 mmol)

Dimethyl sulfoxide (DMSO) (5 mL)

Water (1.0 mmol)

1N Hydrochloric acid (HCl)

Ethyl acetate

Saturated sodium chloride (brine) solution
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Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a reaction tube, add the aldehyde (1.0 mmol), potassium carbonate (4.0 mmol), and

dimethyl sulfoxide (2 mL).

Add water (1.0 mmol) to the mixture.

Stir the mixture in an open-air environment at 60°C. Monitor the reaction progress by thin-

layer chromatography.

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by adding 1N HCl (25 mL).

Extract the product with ethyl acetate (3 x 25 mL).

Combine the organic layers and wash with a saturated aqueous NaCl solution.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography to obtain the pure carboxylic acid.

[5]

3,4,5-Trimethylbenzoic Acid as a Chemical
Intermediate
3,4,5-Trimethylbenzoic acid serves as a key building block for more complex molecules.[2] Its

carboxylic acid functional group can undergo a variety of reactions, such as esterification,

amidation, and conversion to an acid chloride, to introduce the 3,4,5-trimethylphenyl moiety

into a target structure.

Representative Application: Esterification
A common application of carboxylic acids in drug development and chemical synthesis is their

conversion to esters. The following is a general protocol for the esterification of a carboxylic
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acid.

Esterification of 3,4,5-Trimethylbenzoic Acid

3,4,5-Trimethylbenzoic Acid

Ester

Alcohol (R-OH) Acid Catalyst
(e.g., H2SO4)

 catalysis
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A general workflow for the esterification of 3,4,5-trimethylbenzoic acid.

General Experimental Protocol: Fischer Esterification
Materials:

3,4,5-Trimethylbenzoic acid

An alcohol (e.g., methanol, ethanol)

A strong acid catalyst (e.g., concentrated sulfuric acid)

An appropriate solvent (often the alcohol reactant in excess)

Saturated sodium bicarbonate solution

Brine solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:
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Dissolve 3,4,5-trimethylbenzoic acid in an excess of the desired alcohol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the reaction mixture to reflux for several hours. Monitor the reaction by thin-layer

chromatography.

After the reaction is complete, cool the mixture to room temperature.

Remove the excess alcohol under reduced pressure.

Dissolve the residue in an organic solvent such as ethyl acetate.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude ester.

Purify the crude product by distillation or column chromatography.

Spectroscopic Data
While comprehensive, authenticated spectral data for 3,4,5-trimethylbenzoic acid is not

widely published, some data can be found in spectral databases and from chemical suppliers.

A summary of available or expected spectral information is provided in Table 2.

Table 2: Spectroscopic Data for 3,4,5-Trimethylbenzoic Acid
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Technique Expected/Reported Data Source(s)

¹H NMR

Aromatic protons (singlet or

two singlets), methyl protons

(singlets), and a carboxylic

acid proton (broad singlet).

General knowledge

¹³C NMR

Aromatic carbons, methyl

carbons, and a carboxylic

carbon. A ¹³C NMR spectrum is

available on PubChem.

[3]

IR Spectroscopy

Characteristic peaks for O-H

stretching of the carboxylic

acid (broad), C=O stretching of

the carboxylic acid, and C-H

stretching of the aromatic and

methyl groups.

General knowledge

Mass Spectrometry

Molecular ion peak

corresponding to the molecular

weight (164.20 g/mol ).

[3]

Conclusion

3,4,5-Trimethylbenzoic acid is a valuable chemical intermediate with potential applications in

various fields of chemical synthesis. While detailed, published experimental protocols for its

synthesis and specific applications are not abundant, its chemical properties suggest that it can

be synthesized and utilized through standard organic chemistry methodologies. This guide

provides a foundational understanding of its properties and plausible synthetic and application

workflows to aid researchers and drug development professionals in its use. Further research

and publication of detailed experimental procedures would be beneficial to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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